N-[(1-acetylpyrrolidin-3-yl)methyl]-N-methyl-1-propylindole-2-carboxamide

• IUPAC Name: N-[(1-acetylpyrrolidin-3-yl)methyl]-N-methyl-1-propylindole-2-carboxamide
• InChI: InChI=1S/C20H27N3O2/c1-4-10-23-18-8-6-5-7-17(18)12-19(23)20(25)21(3)13-16-9-11-22(14-16)15(2)24/h5-8,12,16H,4,9-11,13-14H2,1-3H3
• InChI Key: WMYKZCKHOBEYRI-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC=C2C=C1C(=O)N(C)CC3CCN(C3)C(=O)C
• Molecular Formula: C20H27N3O2
• Molecular Weight: 341.4 g/mol

Description

N-[(1-acetylpyrrolidin-3-yl)methyl]-N-methyl-1-propylindole-2-carboxamide is a synthetic compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(1-acetylpyrrolidin-3-yl)methyl]-N-methyl-1-propylindole-2-carboxamide typically involves the construction of the indole ring followed by the introduction of the pyrrolidine and carboxamide groups. One common method involves the reaction of 2-methyl-3-nitroaniline with sodium nitrite and potassium iodide to form 1-iodo-2-methyl-3-nitrobenzene. This intermediate is then subjected to further reactions to construct the indole ring .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

N-[(1-acetylpyrrolidin-3-yl)methyl]-N-methyl-1-propylindole-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a suitable catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

N-[(1-acetylpyrrolidin-3-yl)methyl]-N-methyl-1-propylindole-2-carboxamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antiviral, anti-inflammatory, and anticancer properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(1-acetylpyrrolidin-3-yl)methyl]-N-methyl-1-propylindole-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Indole-3-acetic acid: A plant hormone with diverse biological activities.

Pyrrolidine derivatives: Compounds with a pyrrolidine ring, known for their biological activities and therapeutic potential.

Uniqueness

N-[(1-acetylpyrrolidin-3-yl)methyl]-N-methyl-1-propylindole-2-carboxamide is unique due to its specific chemical structure, which combines an indole ring with a pyrrolidine and carboxamide group.